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Cat. No.: B1675348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lubimin, a bicyclic vetispirane sesquiterpenoid, is a prominent phytoalexin produced by plants

of the Solanaceae family, most notably potato (Solanum tuberosum). As a key component of

the plant's induced defense system, lubimin exhibits significant antimicrobial activity against a

broad range of pathogens. Understanding the spatial and temporal localization of lubimin within

plant tissues is crucial for elucidating its role in plant-pathogen interactions and for harnessing

its potential in agriculture and medicine. This technical guide provides a comprehensive

overview of lubimin localization, including its biosynthesis, transport, and accumulation in

various plant tissues, supported by quantitative data, detailed experimental protocols, and

pathway visualizations.

Quantitative Localization of Lubimin
The concentration of lubimin in plant tissues is highly dependent on the specific tissue, the

nature of the eliciting stimulus (biotic or abiotic), and the time post-elicitation. Accumulation is

generally localized to the site of infection or stress.
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Plant Material
Elicitor/Treatm
ent

Tissue/Locatio
n

Lubimin
Concentration

Reference

Potato (Solanum

tuberosum)

Tuber Slices

Cell-disruptive

treatments
Tuber Tissue 5 - 20 ppm [1]

Potato (Solanum

tuberosum)

Tuber

Incompatible

race of

Phytophthora

infestans

Inoculation Fluid Up to 28 µg/mL [2]

Potato (Solanum

tuberosum) Hairy

Root Cultures

Rhizoctonia

bataticola

homogenate + β-

cyclodextrin

Hairy Roots (Dry

Weight)
171 µg/g [3]

Biosynthesis of Lubimin
Lubimin belongs to the sesquiterpenoid class of phytoalexins, which are synthesized via the

mevalonate (MVA) pathway in the cytoplasm and the methylerythritol phosphate (MEP)

pathway in plastids. The biosynthesis of lubimin from the central precursor farnesyl

diphosphate (FPP) is a multi-step enzymatic process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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